bullatalicinone
bullatalicinone
20, 23-cis-Bullatalicinone belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. 20, 23-cis-Bullatalicinone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 20, 23-cis-Bullatalicinone has been primarily detected in urine. Within the cell, 20, 23-cis-bullatalicinone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 20, 23-cis-bullatalicinone can be found in alcoholic beverages and fruits. This makes 20, 23-cis-bullatalicinone a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
137043-93-7
VCID:
VC0147701
InChI:
InChI=1S/C37H66O8/c1-3-4-5-6-7-8-12-15-18-31(39)35-23-24-36(45-35)33(41)21-20-32(40)34-22-19-29(43-34)16-13-10-9-11-14-17-30-26-28(25-27(2)38)37(42)44-30/h28-36,39-41H,3-26H2,1-2H3
SMILES:
CCCCCCCCCCC(C1CCC(O1)C(CCC(C2CCC(O2)CCCCCCCC3CC(C(=O)O3)CC(=O)C)O)O)O
Molecular Formula:
C37H66O8
Molecular Weight:
638.9 g/mol
bullatalicinone
CAS No.: 137043-93-7
Main Products
VCID: VC0147701
Molecular Formula: C37H66O8
Molecular Weight: 638.9 g/mol
| CAS No. | 137043-93-7 |
|---|---|
| Product Name | bullatalicinone |
| Molecular Formula | C37H66O8 |
| Molecular Weight | 638.9 g/mol |
| IUPAC Name | 5-[7-[5-[1,4-dihydroxy-4-[5-(1-hydroxyundecyl)oxolan-2-yl]butyl]oxolan-2-yl]heptyl]-3-(2-oxopropyl)oxolan-2-one |
| Standard InChI | InChI=1S/C37H66O8/c1-3-4-5-6-7-8-12-15-18-31(39)35-23-24-36(45-35)33(41)21-20-32(40)34-22-19-29(43-34)16-13-10-9-11-14-17-30-26-28(25-27(2)38)37(42)44-30/h28-36,39-41H,3-26H2,1-2H3 |
| Standard InChIKey | WAZNHZWSJGMXPS-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCC(C1CCC(O1)C(CCC(C2CCC(O2)CCCCCCCC3CC(C(=O)O3)CC(=O)C)O)O)O |
| Canonical SMILES | CCCCCCCCCCC(C1CCC(O1)C(CCC(C2CCC(O2)CCCCCCCC3CC(C(=O)O3)CC(=O)C)O)O)O |
| Melting Point | 95-96°C |
| Physical Description | Solid |
| Description | 20, 23-cis-Bullatalicinone belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. 20, 23-cis-Bullatalicinone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 20, 23-cis-Bullatalicinone has been primarily detected in urine. Within the cell, 20, 23-cis-bullatalicinone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 20, 23-cis-bullatalicinone can be found in alcoholic beverages and fruits. This makes 20, 23-cis-bullatalicinone a potential biomarker for the consumption of these food products. |
| Synonyms | bullatalicinone |
| PubChem Compound | 3086646 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume